Cas no 1217462-84-4 ((R)-4-N-Boc-2-ethylpiperazine Hydrochloride)

• Product Name: (R)-4-N-Boc-2-ethylpiperazine Hydrochloride
• CAS No: 1217462-84-4
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 1030911
• PubChem ID: 45072248
• Update Time: 2025-05-20

(R)-4-N-Boc-2-ethylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-ethylpiperazine-1-carboxylate hydrochloride
• DTXSID80662483
• tert-butyl (3R)-3-ethylpiperazine-1-carboxylate;hydrochloride
• 1217462-84-4
• (R)-tert-Butyl3-ethylpiperazine-1-carboxylatehydrochloride
• AKOS015922930
• (R)-4-N-BOC-2-ETHYLPIPERAZINE-HCl
• TERT-BUTYL (R)-3-ETHYLPIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• A891531
• tert-Butyl (3R)-3-ethylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• DB-327993
• (r)-4-n-boc-2-ethylpiperazine hydrochloride
• (R)-4-n-boc-2-ethylpiperazine HCl
• W19050
• (R)-4-N-Boc-2-ethylpiperazine Hydrochloride

• MDL： MFCD11101230
• Inchi： 1S/C11H22N2O2.ClH/c1-5-9-8-13(7-6-12-9)10(14)15-11(2,3)4;/h9,12H,5-8H2,1-4H3;1H/t9-;/m1./s1
• InChI Key： NEAANDQXILMETG-SBSPUUFOSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN[C@H](CC)C1)=O

Computed Properties

• Exact Mass: 250.1448057g/mol
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (R)-4-N-Boc-2-ethylpiperazine Hydrochloride

Comprehensive Guide to (R)-4-N-Boc-2-ethylpiperazine Hydrochloride (CAS No. 1217462-84-4)

(R)-4-N-Boc-2-ethylpiperazine Hydrochloride (CAS No. 1217462-84-4) is a chiral piperazine derivative widely used in pharmaceutical research and organic synthesis. This compound, characterized by its Boc-protected amine and ethyl-substituted piperazine structure, serves as a crucial intermediate in the development of bioactive molecules. Its unique stereochemistry and functional groups make it valuable for drug discovery, particularly in the synthesis of kinase inhibitors and GPCR-targeting compounds.

The growing demand for chiral building blocks in medicinal chemistry has placed (R)-4-N-Boc-2-ethylpiperazine Hydrochloride in the spotlight. Researchers frequently search for "Boc-protected piperazine derivatives" or "CAS 1217462-84-4 applications" to explore its potential in asymmetric synthesis. Recent trends in AI-driven drug discovery have further increased interest in this compound, as computational models predict its utility in designing next-generation therapeutics.

From a chemical perspective, (R)-4-N-Boc-2-ethylpiperazine Hydrochloride exhibits excellent stability under standard laboratory conditions. The Boc group provides orthogonal protection for the amine functionality, allowing selective deprotection during multi-step syntheses. This feature is particularly valuable when creating peptidomimetics or small molecule libraries for high-throughput screening. The compound's solubility profile in common organic solvents makes it versatile for various reaction conditions.

In pharmaceutical applications, this chiral piperazine derivative has shown promise in the development of CNS-targeting drugs. The ethyl substitution at the 2-position influences the molecule's conformational flexibility, potentially enhancing binding affinity to biological targets. Recent publications highlight its use in creating allosteric modulators for neurological disorders, addressing the increasing global focus on mental health therapeutics.

The synthesis of (R)-4-N-Boc-2-ethylpiperazine Hydrochloride typically involves asymmetric hydrogenation or resolution techniques to achieve high enantiomeric purity. Process chemists often optimize routes to minimize racemization risks while maintaining cost-effectiveness - a critical consideration for scale-up production. Analytical methods like chiral HPLC and polarimetry ensure quality control throughout manufacturing.

Market analysis indicates steady growth for pharmaceutical intermediates like CAS 1217462-84-4, driven by expanding biotech startups and contract research organizations. Suppliers emphasize strict GMP compliance and batch-to-batch consistency to meet industry standards. The compound's shelf life and storage requirements (typically 2-8°C under inert atmosphere) are frequently addressed in technical documentation.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have created new opportunities for (R)-4-N-Boc-2-ethylpiperazine Hydrochloride. Its structural features potentially contribute to linker design in these bifunctional molecules, aligning with current interests in targeted protein degradation strategies. This connection to cutting-edge drug modalities makes the compound particularly relevant in contemporary research.

For synthetic chemists, handling Boc-protected amines requires understanding of appropriate deprotection conditions (typically acidic). The hydrochloride salt form of this compound offers advantages in crystallization and purification processes. Safety data sheets provide essential information about proper handling procedures, though the material doesn't fall under hazardous classifications.

The global supply chain for chiral piperazine derivatives remains robust, with manufacturers offering both bulk quantities and research-scale amounts of CAS 1217462-84-4. Quality certifications like ISO 9001 and halal/kosher compliance have become increasingly important for international distribution. Recent advancements in continuous flow chemistry may impact future production methods for such intermediates.

Academic and industrial researchers frequently compare (R)-4-N-Boc-2-ethylpiperazine Hydrochloride with related compounds like S-enantiomers or unprotected analogs to study structure-activity relationships. Such comparative analyses contribute to the growing body of knowledge about stereochemical effects in drug design, a hot topic in precision medicine development.

Looking ahead, the versatility of (R)-4-N-Boc-2-ethylpiperazine Hydrochloride ensures its continued relevance in pharmaceutical innovation. As the industry moves toward more complex molecular architectures and personalized therapies, this chiral building block will likely play significant roles in developing novel drug candidates across multiple therapeutic areas.